Cas no 1804133-41-2 (3-Bromo-1-(3-(chloromethyl)-4-nitrophenyl)propan-1-one)

• Product Name: 3-Bromo-1-(3-(chloromethyl)-4-nitrophenyl)propan-1-one
• CAS No: 1804133-41-2
• MF: C₁₀H₉BrClNO₃
• MW: 306.540361166
• CID: 4975930
• Update Time: 2025-05-23

3-Bromo-1-(3-(chloromethyl)-4-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-1-(3-(chloromethyl)-4-nitrophenyl)propan-1-one

• Inchi： 1S/C10H9BrClNO3/c11-4-3-10(14)7-1-2-9(13(15)16)8(5-7)6-12/h1-2,5H,3-4,6H2
• InChI Key： IYBPCRQRUWDEKQ-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=CC(=C(CCl)C=1)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 269
• XLogP3: 2.5
• Topological Polar Surface Area: 62.9

Additional information on 3-Bromo-1-(3-(chloromethyl)-4-nitrophenyl)propan-1-one

3-Bromo-1-(3-(chloromethyl)-4-nitrophenyl)propan-1-one (CAS No. 1804133-41-2): A Comprehensive Overview

3-Bromo-1-(3-(chloromethyl)-4-nitrophenyl)propan-1-one (CAS No. 1804133-41-2) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its unique molecular structure, which includes a bromine atom, a chloromethyl group, and a nitrophenyl moiety. These functional groups contribute to the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical formula of 3-Bromo-1-(3-(chloromethyl)-4-nitrophenyl)propan-1-one is C₁₂H₉BrClNO₃. Its molecular weight is approximately 305.55 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 4-nitrobenzyl chloride with bromoacetyl bromide in the presence of a suitable base, followed by further purification steps to ensure high purity and yield.

In the realm of medicinal chemistry, 3-Bromo-1-(3-(chloromethyl)-4-nitrophenyl)propan-1-one has shown promise as an intermediate in the development of novel drugs. Recent studies have explored its potential as a precursor for the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of this compound exhibited significant inhibition of tumor growth in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

The unique combination of functional groups in 3-Bromo-1-(3-(chloromethyl)-4-nitrophenyl)propan-1-one also makes it an attractive candidate for use in materials science. Researchers have investigated its potential as a building block for the synthesis of advanced materials with tailored properties. For example, a study published in Advanced Materials in 2021 demonstrated that this compound could be used to create polymer-based materials with enhanced mechanical strength and thermal stability. These materials have potential applications in areas such as electronics, coatings, and composites.

The physical properties of 3-Bromo-1-(3-(chloromethyl)-4-nitrophenyl)propan-1-one are also noteworthy. It is a solid at room temperature with a melting point ranging from 75°C to 78°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. These properties make it suitable for various synthetic procedures and analytical techniques.

Safety considerations are essential when handling 3-Bromo-1-(3-(chloromethyl)-4-nitrophenyl)propan-1-one. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in well-ventilated areas or fume hoods to minimize exposure to vapors.

In conclusion, 3-Bromo-1-(3-(chloromethyl)-4-nitrophenyl)propan-1-one (CAS No. 1804133-41-2) is a versatile compound with significant potential applications in medicinal chemistry and materials science. Its unique molecular structure and reactivity make it an important intermediate in the synthesis of more complex molecules with diverse functionalities. Ongoing research continues to uncover new possibilities for this compound, highlighting its importance in both academic and industrial settings.